Cas no 1105202-67-2 (5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate)

• Product Name: 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate
• CAS No: 1105202-67-2
• MF: C₂₀H₁₄ClNO₅
• MW: 383.781864643097
• CID: 6385192
• PubChem ID: 30608482
• Update Time: 2025-11-06

5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate
• [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl 2-(4-chlorophenoxy)acetate
• AKOS024653045
• (5-(benzofuran-2-yl)isoxazol-3-yl)methyl 2-(4-chlorophenoxy)acetate
• F2496-1497
• 1105202-67-2

• Inchi： 1S/C20H14ClNO5/c21-14-5-7-16(8-6-14)24-12-20(23)25-11-15-10-19(27-22-15)18-9-13-3-1-2-4-17(13)26-18/h1-10H,11-12H2
• InChI Key： MAWJYLSMCNQMEZ-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC3=CC=CC=C3O2)ON=1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 383.0560502g/mol
• Monoisotopic Mass: 383.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate

Research Brief on 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate (CAS: 1105202-67-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel small molecules, particularly those with benzofuran and oxazole scaffolds, as promising therapeutic agents. Among these, the compound 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate (CAS: 1105202-67-2) has garnered significant attention due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate is characterized by a benzofuran-oxazole hybrid core, which is known to exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored its synthesis via multi-step organic reactions, with an emphasis on optimizing yield and purity. The incorporation of the 4-chlorophenoxyacetate moiety is believed to enhance its bioavailability and target specificity, making it a candidate for further preclinical evaluation.

In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. Molecular docking simulations suggest that the benzofuran-oxazole scaffold interacts with the active site of COX-2, thereby blocking its catalytic activity. These findings are supported by recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Further investigations into the compound's pharmacokinetic properties reveal moderate stability in plasma and acceptable oral bioavailability in rodent models. However, challenges such as metabolic degradation and potential off-target effects necessitate structural modifications to improve its drug-like properties. Researchers are currently exploring derivatives of this compound to enhance its efficacy and reduce toxicity, as reported in a 2023 study published in European Journal of Medicinal Chemistry.

In conclusion, 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-(4-chlorophenoxy)acetate represents a promising lead compound for the development of new anti-inflammatory and anticancer agents. Its unique structural framework and demonstrated biological activities warrant further investigation, including in vivo efficacy studies and detailed toxicological assessments. Future research should focus on optimizing its pharmacokinetic profile and elucidating its full therapeutic potential in relevant disease models.